Cas no 1246073-48-2 (Potassium Trifluoro(2-fluorophenyl)methylboranuide)

• Product Name: Potassium Trifluoro(2-fluorophenyl)methylboranuide
• CAS No: 1246073-48-2
• MF: C₇H₆BF₄K
• MW: 216.025456905365
• MDL: MFCD09993122
• CID: 4580257
• PubChem ID: 63704873
• Update Time: 2025-06-08

Potassium Trifluoro(2-fluorophenyl)methylboranuide Chemical and Physical Properties

Names and Identifiers

• potassium trifluoro[(2-fluorophenyl)methyl]boranuide
• Potassium 2-fluorobenzyl-trifluoroborate
• potassium;trifluoro-[(2-fluorophenyl)methyl]boranuide
• WZB07348
• 1246073-48-2
• SY156961
• PS-9774
• EN300-135057
• MFCD09993122
• Potassium (2-Fluorobenzyl)trifluoroborate
• CS-0210158
• AKOS013015358
• potassiumtrifluoro[(2-fluorophenyl)methyl]boranuide
• E82466
• Potassium Trifluoro(2-fluorophenyl)methylboranuide

• MDL： MFCD09993122
• Inchi： 1S/C7H6BF4.K/c9-7-4-2-1-3-6(7)5-8(10,11)12;/h1-4H,5H2;/q-1;+1
• InChI Key： WYAGZKPWECSVJM-UHFFFAOYSA-N
• SMILES： [K+].F[B-](CC1C=CC=CC=1F)(F)F

Computed Properties

• Exact Mass: 216.0135745g/mol
• Monoisotopic Mass: 216.0135745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Potassium Trifluoro(2-fluorophenyl)methylboranuide

Introduction to Potassium Trifluoro(2-fluorophenyl)methylboranuide (CAS No. 1246073-48-2)

Potassium Trifluoro(2-fluorophenyl)methylboranuide, a compound with the chemical identifier CAS No. 1246073-48-2, represents a significant advancement in the field of organoboron chemistry. This specialized boronic acid derivative has garnered considerable attention due to its unique structural and functional properties, which make it a valuable reagent in synthetic chemistry and pharmaceutical research.

The compound's molecular structure features a trifluoro(2-fluorophenyl)methyl group attached to a boron atom, which is further coordinated with a potassium cation. This arrangement imparts exceptional stability and reactivity, making it an ideal candidate for various chemical transformations. The presence of fluorine atoms enhances the compound's electronic properties, influencing its interaction with other molecules and enabling its use in a wide range of applications.

In recent years, there has been growing interest in the development of novel boronic acid derivatives for their potential applications in drug discovery and material science. Potassium Trifluoro(2-fluorophenyl)methylboranuide has emerged as a key intermediate in the synthesis of complex organic molecules, particularly those involving fluorinated aromatic systems. Its ability to participate in cross-coupling reactions, such as Suzuki-Miyaura couplings, has made it indispensable in the construction of biologically active compounds.

The pharmaceutical industry has leveraged this compound to develop innovative therapeutic agents. Researchers have utilized Potassium Trifluoro(2-fluorophenyl)methylboranuide to synthesize small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its role in creating potent antiviral and anticancer agents by facilitating the introduction of fluorinated moieties into drug candidates. These modifications often enhance the metabolic stability and binding affinity of the final compounds.

Advances in computational chemistry have further highlighted the importance of Potassium Trifluoro(2-fluorophenyl)methylboranuide in modern drug design. Molecular modeling studies have revealed its favorable interactions with biological targets, providing insights into how it can be optimized for improved efficacy and reduced toxicity. These computational approaches are complemented by experimental validations, ensuring that the compound's potential is fully realized.

The synthesis of Potassium Trifluoro(2-fluorophenyl)methylboranuide involves sophisticated methodologies that showcase the ingenuity of synthetic chemists. The process typically begins with the preparation of fluorinated precursors, which are then transformed into the desired boronic acid derivative through carefully controlled reactions. The involvement of transition metals and catalysts often enhances the efficiency and selectivity of these transformations, underscoring the compound's significance in advanced synthetic protocols.

Recent research has also explored the environmental and safety considerations associated with using Potassium Trifluoro(2-fluorophenyl)methylboranuide in industrial applications. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader trends in sustainable chemistry, ensuring that the compound's use is both effective and environmentally responsible.

The versatility of Potassium Trifluoro(2-fluorophenyl)methylboranuide extends beyond pharmaceuticals into materials science. Its ability to form stable complexes with other elements has been exploited in the development of advanced materials with unique electronic properties. For example, researchers have incorporated this compound into organic semiconductors and light-emitting diodes (OLEDs), where its fluorinated structure contributes to improved performance and durability.

In conclusion, Potassium Trifluoro(2-fluorophenyl)methylboranuide (CAS No. 1246073-48-2) stands as a testament to the progress made in organoboron chemistry. Its unique properties have enabled groundbreaking advancements in drug discovery, material science, and beyond. As research continues to uncover new applications for this compound, its importance is sure to grow, driving innovation across multiple scientific disciplines.